Cas no 1704073-65-3 (1-(3-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine)

• Product Name: 1-(3-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine
• CAS No: 1704073-65-3
• MF: C₂₉H₃₆BrFN₂OSi
• MW: 555.596851348877
• CID: 4703470
• Update Time: 2025-10-29

1-(3-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-fluorobenzyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine
• AM88006
• 1-(3-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine

• Inchi： 1S/C29H36BrFN2OSi/c1-29(2,3)35(27-10-6-4-7-11-27,28-12-8-5-9-13-28)34-19-18-32-14-16-33(17-15-32)23-24-20-25(30)22-26(31)21-24/h4-13,20-22H,14-19,23H2,1-3H3
• InChI Key： HDPMASSJLUPYNN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CN1CCN(CC1)CCO[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 609
• Topological Polar Surface Area: 15.7

Additional information on 1-(3-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine

Comprehensive Overview of 1-(3-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine (CAS No. 1704073-65-3)

In the rapidly evolving field of pharmaceutical and organic chemistry, 1-(3-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine (CAS No. 1704073-65-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperazine core and tert-butyldiphenylsilyl protecting group, is a subject of interest for researchers exploring novel drug intermediates and bioactive molecules. Its bromo-fluorobenzyl moiety further enhances its reactivity, making it a valuable candidate for targeted synthesis.

The compound's CAS No. 1704073-65-3 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and drug discovery. Recent trends indicate a growing demand for fluorinated compounds, driven by their metabolic stability and bioavailability. This aligns with the increasing focus on precision medicine and small-molecule therapeutics, where 1-(3-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine could play a pivotal role.

From a synthetic perspective, the tert-butyldiphenylsilyl (TBDPS) group in this compound serves as a robust protecting group for alcohols, a feature widely exploited in multi-step organic synthesis. Researchers often inquire about the stability and cleavage conditions of TBDPS, highlighting its practical utility. Additionally, the piperazine scaffold is a recurring motif in CNS-active drugs, prompting investigations into the compound's potential neurological applications.

The bromo-fluorobenzyl segment of the molecule is another area of interest, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are central to modern drug development pipelines, and the compound's halogenated aromatic ring makes it a versatile building block. Searches for halogenated intermediates and fluorinated building blocks often include references to this compound, underscoring its importance in high-throughput screening.

Environmental and green chemistry considerations are also shaping the discourse around 1-(3-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine. With the pharmaceutical industry prioritizing sustainable synthesis, questions arise about the compound's eco-friendly alternatives or catalytic modifications. This aligns with broader trends in green solvents and atom economy, which are frequently searched topics in conjunction with complex molecules like this one.

In summary, 1-(3-Bromo-5-fluorobenzyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine (CAS No. 1704073-65-3) represents a multifaceted compound with applications spanning drug discovery, organic synthesis, and material science. Its structural features, including the piperazine ring and TBDPS group, make it a subject of ongoing research and a valuable asset in the chemist's toolkit.